N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide

• IUPAC Name: N-[4-(1,1-dioxothiazinan-2-yl)phenyl]-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H17N3O6S2/c20-19(21)15-7-9-16(10-8-15)27(24,25)17-13-3-5-14(6-4-13)18-11-1-2-12-26(18,22)23/h3-10,17H,1-2,11-12H2
• InChI Key: UZMXWROJINQMDT-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H17N3O6S2
• Molecular Weight: 411.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide” is complex. It includes a 1,2-thiazinan-2-yl ring structure with two oxygen atoms attached, forming a 1,1-dioxide group. This is connected to a phenyl ring, which is further connected to a nitrobenzenesulfonamide group.

Mechanism of Action

N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the conversion of carbon dioxide to bicarbonate, which is a crucial step in many physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of carbonic anhydrase with an IC50 value of 1.5 μM. In vivo studies have shown that this compound reduces the production of gastric acid and increases the pH of the stomach. Additionally, this compound has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. Additionally, it has a high binding affinity for carbonic anhydrase, making it a useful tool for studying the enzyme. However, one limitation of this compound is that it is not very soluble in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the study of N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide. One potential direction is to study its potential use as an anti-inflammatory and analgesic drug. Additionally, this compound could be studied for its potential use in organic electronics, as it has shown promise as a semiconductor material. Finally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in various fields.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. Further studies could be conducted to better understand the potential applications of this compound in various fields.

Synthesis Methods

N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide is synthesized by reacting 4-nitrobenzenesulfonyl chloride with 4-(2-aminoethyl)morpholine-2,5-dione in the presence of triethylamine. The reaction takes place in dichloromethane at room temperature, and the resulting product is purified by column chromatography. The yield of the product is approximately 70%.

Scientific Research Applications

N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)-4-nitrobenzenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been studied as an inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in many physiological processes. In biochemistry, this compound has been used to study the interaction between proteins and small molecules. In materials science, this compound has been studied for its potential use in organic electronics.